Cas no 62261-17-0 (Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]-)

Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]- structure
62261-17-0 structure
Product Name:Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]-
CAS No:62261-17-0
MF:C10H12Br2O2S
MW:356.074080467224
CID:452044
PubChem ID:4309060
Update Time:2025-04-19

Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]-
    • 1,3-dibromo-2-tert-butylsulfonylbenzene
    • CBDivE_008384
    • 62261-17-0
    • DTXSID40401794
    • t-butyl 2,6-dibromophenyl sulfone
    • SR-01000195197
    • SR-01000195197-1
    • Inchi: 1S/C10H12Br2O2S/c1-10(2,3)15(13,14)9-7(11)5-4-6-8(9)12/h4-6H,1-3H3
    • InChI Key: LHTOULCZTWECOF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1S(C(C)(C)C)(=O)=O)Br

Computed Properties

  • Exact Mass: 353.89246
  • Monoisotopic Mass: 353.892
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm